Cas no 2070-85-1 (N-(4-Fluorobenzyl)ethane-1,2-diamine)

• Product name: N-(4-Fluorobenzyl)ethane-1,2-diamine
• CAS No: 2070-85-1
• MF: C₉H₁₃FN₂
• MW: 168.22
• MDL: MFCD04355112
• CID: 1071002
• PubChem ID: 28301706

N-(4-Fluorobenzyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorobenzyl)ethane-1,2-diamine
• (2-aminoethyl)[(4-fluorophenyl)methyl]amine
• FT-0683474
• I01-15361
• N-(4-Fluor-benzyl)-aethylendiamin
• N-(4-fluorobenzyl)ethylenediamine
• N-(4-fluoro-benzyl)-ethylenediamine
• SBB051113
• SureCN1568357
• N1-(4-Fluoro-benzyl)-ethane-1,2-diamine
• 1,2-Ethanediamine, N-[(4-fluorophenyl)methyl]-
• 1,2-Ethanediamine, N1-[(4-fluorophenyl)methyl]-
• CS-0449766
• SCHEMBL1568357
• N'-[(4-fluorophenyl)methyl]ethane-1,2-diamine
• AKOS000266744
• MFCD04355112
• DTXSID50651248
• N1-(4-Fluorobenzyl)ethane-1,2-diamine
• 2070-85-1
• SB35223
• N~1~-[(4-Fluorophenyl)methyl]ethane-1,2-diamine
• LS-03771
• ALBB-012109

• MDL： MFCD04355112
• Inchi： InChI=1S/C9H13FN2/c10-9-3-1-8(2-4-9)7-12-6-5-11/h1-4,12H,5-7,11H2
• InChI Key： LTXQTRFSFVWMJB-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)F)CNCCN

Computed Properties

• Exact Mass: 168.10639
• Monoisotopic Mass: 168.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

N-(4-Fluorobenzyl)ethane-1,2-diamine Security Information

• HazardClass：IRRITANT